N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C16H19NO4/c1-10-8-12(11(2)21-10)15(18)17-9-16(19)6-3-4-14-13(16)5-7-20-14/h5,7-8,19H,3-4,6,9H2,1-2H3,(H,17,18)
• InChI Key: CMTTVZPCEZDDMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCC2(CCCC3=C2C=CO3)O
• Molecular Formula: C16H19NO4
• Molecular Weight: 289.33 g/mol

Description

N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-2,5-dimethylfuran-3-carboxamide is a useful research compound. Its molecular formula is C16H19NO4 and its molecular weight is 289.331. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

• Novel Compound Synthesis : Research includes the synthesis of a variety of compounds for potential applications in drug discovery and materials science. For example, studies on the synthesis of benzodifuranyl and tetrahydrobenzofurans derivatives reveal methodologies for creating compounds with potential therapeutic applications (Abu‐Hashem et al., 2020), (Levai et al., 2002).

• Chemical Transformation Studies : Investigations into the Claisen—Eschenmoser reaction for hydroxymethylbenzofurans and related compounds provide insights into chemical transformation processes, potentially useful for creating new molecules with specific functions (Mukhanova et al., 2007).

Biological Activity

• Antiprotozoal Agents : Research into novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines demonstrates significant potential in treating protozoal infections, with compounds showing strong DNA affinities and in vitro and in vivo activity against pathogens (Ismail et al., 2004).

• Cyclooxygenase Inhibitors : Synthesis of novel compounds derived from visnaginone and khellinone as anti-inflammatory and analgesic agents highlights the role of chemical synthesis in developing new therapeutic options. These compounds exhibit selective COX-2 inhibition, showcasing the application of chemistry in addressing specific biological targets (Abu‐Hashem et al., 2020).